N-ethyl-4-(5-hydroxypyridine-3-carbonyl)piperazine-1-carboxamide

• IUPAC Name: N-ethyl-4-(5-hydroxypyridine-3-carbonyl)piperazine-1-carboxamide
• InChI: InChI=1S/C13H18N4O3/c1-2-15-13(20)17-5-3-16(4-6-17)12(19)10-7-11(18)9-14-8-10/h7-9,18H,2-6H2,1H3,(H,15,20)
• InChI Key: DDGLRGKNKYDQIE-UHFFFAOYSA-N
• Canonical SMILES: CCNC(=O)N1CCN(CC1)C(=O)C2=CC(=CN=C2)O
• Molecular Formula: C13H18N4O3
• Molecular Weight: 278.31 g/mol

Description

N-ethyl-4-(5-hydroxypyridine-3-carbonyl)piperazine-1-carboxamide, also known as EPPA, is a chemical compound that has gained significant interest in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of N-ethyl-4-(5-hydroxypyridine-3-carbonyl)piperazine-1-carboxamide is not fully understood, but it is believed to involve the inhibition of certain enzymes and signaling pathways. In cancer cells, N-ethyl-4-(5-hydroxypyridine-3-carbonyl)piperazine-1-carboxamide has been shown to inhibit the activity of the enzyme phosphodiesterase, which is involved in cell proliferation and survival. Inflammatory cells, N-ethyl-4-(5-hydroxypyridine-3-carbonyl)piperazine-1-carboxamide has been shown to inhibit the activity of the enzyme cyclooxygenase, which is involved in the production of inflammatory mediators.
Biochemical and Physiological Effects:
N-ethyl-4-(5-hydroxypyridine-3-carbonyl)piperazine-1-carboxamide has been shown to have various biochemical and physiological effects, depending on the application. In cancer cells, N-ethyl-4-(5-hydroxypyridine-3-carbonyl)piperazine-1-carboxamide has been shown to induce cell death and inhibit cell proliferation. Inflammatory cells, N-ethyl-4-(5-hydroxypyridine-3-carbonyl)piperazine-1-carboxamide has been shown to reduce the production of inflammatory mediators, such as prostaglandins and cytokines. In plants, N-ethyl-4-(5-hydroxypyridine-3-carbonyl)piperazine-1-carboxamide has been shown to increase chlorophyll content and improve photosynthesis.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-ethyl-4-(5-hydroxypyridine-3-carbonyl)piperazine-1-carboxamide in lab experiments is its versatility. It can be used in various applications, including cell culture, animal studies, and plant studies. Another advantage is its low toxicity, which makes it a safer alternative to other chemicals. However, one limitation is its relatively high cost compared to other chemicals. Another limitation is its limited solubility in organic solvents, which can make it difficult to use in certain experiments.

Future Directions

There are several future directions for N-ethyl-4-(5-hydroxypyridine-3-carbonyl)piperazine-1-carboxamide research. One area of interest is its potential use in drug delivery systems. Researchers are exploring ways to modify N-ethyl-4-(5-hydroxypyridine-3-carbonyl)piperazine-1-carboxamide to enhance its ability to cross the blood-brain barrier and target specific cells. Another area of interest is its potential use in agriculture. Researchers are exploring ways to optimize N-ethyl-4-(5-hydroxypyridine-3-carbonyl)piperazine-1-carboxamide concentrations and application methods to improve crop yield and plant growth. Finally, researchers are exploring ways to improve the synthesis method of N-ethyl-4-(5-hydroxypyridine-3-carbonyl)piperazine-1-carboxamide to reduce its cost and increase its yield.

Synthesis Methods

N-ethyl-4-(5-hydroxypyridine-3-carbonyl)piperazine-1-carboxamide can be synthesized using a multi-step process that involves the reaction of 5-hydroxypyridine-3-carboxylic acid with ethyl chloroformate to form an intermediate compound. This is followed by the reaction of the intermediate compound with piperazine and subsequent purification steps. The final product is a white crystalline powder that is soluble in water.

Scientific Research Applications

N-ethyl-4-(5-hydroxypyridine-3-carbonyl)piperazine-1-carboxamide has been studied extensively for its potential applications in various fields, including medicine, agriculture, and environmental science. In medicine, N-ethyl-4-(5-hydroxypyridine-3-carbonyl)piperazine-1-carboxamide has been shown to have anti-inflammatory and anti-cancer properties. It has also been studied for its potential use as a drug delivery system due to its ability to cross the blood-brain barrier. In agriculture, N-ethyl-4-(5-hydroxypyridine-3-carbonyl)piperazine-1-carboxamide has been shown to increase crop yield and improve plant growth. In environmental science, N-ethyl-4-(5-hydroxypyridine-3-carbonyl)piperazine-1-carboxamide has been studied for its ability to remove heavy metals from contaminated soil and water.